Cas no 1279820-78-8 (4-Amino-5-chloropyridine-2-acetonitrile)

• Product Name: 4-Amino-5-chloropyridine-2-acetonitrile
• CAS No: 1279820-78-8
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 4803518
• Update Time: 2025-10-05

4-Amino-5-chloropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-chloropyridine-2-acetonitrile

• Inchi： 1S/C7H6ClN3/c8-6-4-11-5(1-2-9)3-7(6)10/h3-4H,1H2,(H2,10,11)
• InChI Key： UKRWXKJIIHDHGT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC#N)C=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.5
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-5-chloropyridine-2-acetonitrile

Recent Advances in the Study of 4-Amino-5-chloropyridine-2-acetonitrile (CAS: 1279820-78-8)

4-Amino-5-chloropyridine-2-acetonitrile (CAS: 1279820-78-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its potential applications in drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential industrial applications.

Recent literature has emphasized the role of 4-Amino-5-chloropyridine-2-acetonitrile as a versatile building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of kinase inhibitors, which are critical for targeting cancer pathways. The compound's unique structural features, including the amino and cyano functional groups, enable it to participate in diverse chemical reactions, making it a valuable scaffold for drug development.

In addition to its pharmaceutical applications, 4-Amino-5-chloropyridine-2-acetonitrile has been investigated for its potential in agrochemical research. A recent report in Pest Management Science (2024) highlighted its use as a precursor in the synthesis of novel pesticides with improved efficacy and reduced environmental impact. The study underscored the compound's ability to enhance the bioavailability and stability of active ingredients, thereby contributing to sustainable agricultural practices.

From a synthetic perspective, advancements in the preparation of 4-Amino-5-chloropyridine-2-acetonitrile have been reported. A 2023 study in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces waste. This development is particularly significant for industrial-scale production, as it addresses previous challenges related to cost and efficiency.

Looking ahead, the potential of 4-Amino-5-chloropyridine-2-acetonitrile in emerging fields such as bioorthogonal chemistry and targeted drug delivery is being explored. Preliminary findings suggest that its reactive functional groups could be leveraged for site-specific modifications in biologics, opening new avenues for precision medicine. Further research is warranted to fully elucidate its capabilities in these cutting-edge applications.

In conclusion, 4-Amino-5-chloropyridine-2-acetonitrile (CAS: 1279820-78-8) continues to be a compound of significant interest in both academic and industrial research. Its multifaceted applications in drug discovery, agrochemicals, and synthetic chemistry underscore its importance as a key intermediate. Future studies are expected to expand its utility, particularly in innovative therapeutic and agricultural solutions.